Cas no 877818-48-9 (2-2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy-1-(morpholin-4-yl)ethan-1-one
• CAS No: 877818-48-9
• MF: C₂₈H₂₇N₃O₄
• MW: 469.531687021255
• CID: 5448361
• Update Time: 2025-06-09

2-2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-benzoyl-5-phenyl-3,4-dihydropyrazol-3-yl)phenoxy]-1-morpholin-4-ylethanone
• 2-2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy-1-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C28H27N3O4/c32-27(30-15-17-34-18-16-30)20-35-26-14-8-7-13-23(26)25-19-24(21-9-3-1-4-10-21)29-31(25)28(33)22-11-5-2-6-12-22/h1-14,25H,15-20H2
• InChI Key： DEFQDROSGKDWNR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)COC1=CC=CC=C1C1N(C(=O)C2=CC=CC=C2)N=C(C2=CC=CC=C2)C1

Additional information on 2-2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy-1-(morpholin-4-yl)ethan-1-one

Introduction to Compound with CAS No. 877818-48-9 and Product Name: 2-2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy-1-(morpholin-4-yl)ethan-1-one

The compound with the CAS number 877818-48-9 and the product name 2-2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy-1-(morpholin-4-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development.

At the core of this compound's structure is a pyrazole ring, which is a heterocyclic aromatic compound known for its versatility in medicinal chemistry. The presence of a benzoyl group at the 1-position of the pyrazole ring enhances its reactivity and binding affinity, which is crucial for drug design. Additionally, the phenyl group at the 3-position of the pyrazole ring introduces further complexity, potentially influencing the compound's pharmacokinetic properties. The phenoxy moiety at the 2-position serves as a linker, connecting the pyrazole core to another important functional group.

The morpholine ring at the 1-position of the ethanone moiety is another critical component of this compound. Morpholine derivatives are well-known for their biological activity, often serving as key pharmacophores in drugs targeting various diseases. The combination of these structural elements suggests that this compound may exhibit multiple biological activities, making it a valuable scaffold for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between this compound and biological targets. Preliminary studies indicate that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and other inflammatory disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed reactions and palladium-mediated couplings, has been crucial in achieving the desired molecular architecture. These synthetic approaches not only enhance efficiency but also minimize side reactions, leading to a more sustainable production process.

In vitro studies have begun to uncover the potential therapeutic benefits of this compound. Initial experiments have shown that it can inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at moderate doses, indicating a favorable safety profile. These findings are encouraging and warrant further investigation into its potential as a therapeutic agent.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. This compound exemplifies the importance of such partnerships in bringing new therapies to market. By combining expertise in synthetic chemistry, computational modeling, and biological testing, researchers can accelerate the drug discovery process and bring innovative treatments to patients in need.

Looking ahead, future research will focus on optimizing the structure of this compound to enhance its potency and selectivity. Additionally, preclinical studies will be conducted to evaluate its efficacy and safety in animal models. These studies will provide valuable insights into its potential as a therapeutic agent and guide further development efforts.

The impact of this compound extends beyond its potential therapeutic applications. It also represents an important step forward in understanding the role of heterocyclic compounds in drug design. By studying its structure-function relationships, researchers can gain new insights into how these molecules interact with biological targets and how they can be modified to improve their efficacy.

In conclusion, the compound with CAS number 877818-48-9 and product name 2-2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy-1-(morpholin-4-yl)ethan-1-one is a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it an exciting area of study for researchers worldwide. As more data becomes available through ongoing research efforts, we can expect to see significant advancements in our understanding of this compound's potential benefits.